Cas no 2680561-47-9 (5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid)

• Product Name: 5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid
• CAS No: 2680561-47-9
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 5631353
• PubChem ID: 165924145
• Update Time: 2025-05-20

5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287485
• 2680561-47-9
• 5,6-dihydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclooctane-1-carboxylic acid
• 5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid

• Inchi： 1S/C13H21NO6/c1-2-7-20-13(19)14-9-4-6-11(16)10(15)5-3-8(9)12(17)18/h2,8-11,15-16H,1,3-7H2,(H,14,19)(H,17,18)
• InChI Key： DZCVSVZANXYCKH-UHFFFAOYSA-N
• SMILES： OC1C(CCC(C(=O)O)C(CC1)NC(=O)OCC=C)O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Additional information on 5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid

5,6-Dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic Acid: A Comprehensive Overview

5,6-Dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid, also known by its CAS number 2680561-47-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclooctane derivatives, characterized by its eight-membered ring structure with hydroxyl and amino groups attached. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The molecular structure of this compound is intriguing, with the cyclooctane ring serving as the central framework. The 5,6-dihydroxy groups indicate the presence of two hydroxyl (-OH) groups at positions 5 and 6 of the ring. These hydroxyl groups are crucial for hydrogen bonding and can significantly influence the compound's solubility and reactivity. Additionally, the (prop-2-en-1-yloxy)carbonylamino group attached at position 2 introduces a propenoyl (CH₂=CHCO-) moiety, which adds complexity to the molecule's electronic properties. This group is known to enhance the compound's ability to participate in conjugation, thereby increasing its stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as a modulator of enzyme activity, particularly in pathways associated with inflammation and oxidative stress. The compound's ability to inhibit key enzymes involved in these processes suggests its potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclooctane ring's rigidity and the presence of reactive functional groups make it an attractive candidate for polymer synthesis. Recent advancements in polymer chemistry have demonstrated that this compound can be used as a building block for creating biodegradable polymers with tailored mechanical properties. These polymers have potential applications in biotechnology, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient methodologies to construct the cyclooctane ring and introduce the necessary functional groups. These methods often involve transition metal catalysts and stereo-selective reactions to ensure high yields and optimal stereochemistry. The development of these synthetic routes has been a significant area of research, driven by the need for scalable production methods to meet increasing demand for this compound.

From an environmental standpoint, this compound's biodegradability has been a topic of interest. Studies have shown that under specific conditions, such as microbial degradation or enzymatic hydrolysis, the compound can break down into non-toxic byproducts. This property is particularly important for applications where environmental impact is a concern, such as in agricultural chemicals or personal care products.

In conclusion, 5,6-dihydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS No: 2680561-47-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure enables interactions with biological systems and materials, making it a valuable asset in drug discovery and polymer chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.